3-(2-Hydroxy-ethoxymethyl)-pyrrolidine-1-carboxylic acid benzyl ester

• IUPAC Name: benzyl 3-(2-hydroxyethoxymethyl)pyrrolidine-1-carboxylate
• InChI: InChI=1S/C15H21NO4/c17-8-9-19-11-14-6-7-16(10-14)15(18)20-12-13-4-2-1-3-5-13/h1-5,14,17H,6-12H2
• InChI Key: QZBJOMVMRZQBET-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1COCCO)C(=O)OCC2=CC=CC=C2
• Molecular Formula: C15H21NO4
• Molecular Weight: 279.33 g/mol

Description

3-(2-Hydroxy-ethoxymethyl)-pyrrolidine-1-carboxylic acid benzyl ester is a pyrrolidine-based compound featuring a benzyloxycarbonyl (Cbz) protective group at the 1-position and a 2-hydroxyethoxymethyl substituent at the 3-position. This compound is listed in commercial catalogs (e.g., CymitQuimica, Ref: 10-F080480) but is marked as discontinued . No direct biological activity data for this specific compound are reported in the provided evidence, though its structural features suggest utility as an intermediate in medicinal chemistry or drug discovery.

Preparation Methods

Ring Formation and Functionalization

The pyrrolidine backbone is typically constructed via cyclization reactions. One prominent method involves the Hofmann-Löffler reaction, where δ-chloroamines undergo radical-mediated cyclization to form the pyrrolidine ring. For the target compound, this approach allows simultaneous introduction of the hydroxymethyl group at the 3-position.

Reaction conditions :

• Starting material : N-Chlorinated δ-amino alcohol (e.g., 4-chloro-1-aminopentanol)

• Catalyst : UV light or AIBN (azobisisobutyronitrile)

• Solvent : Acetonitrile or dichloromethane

• Yield : 60–75%

Post-cyclization, the hydroxymethyl group is ethoxylated via Williamson ether synthesis:

$$\text{Pyrrolidine-3-hydroxymethyl} + \text{2-Chloroethanol} \xrightarrow{\text{KOH, DMF}} \text{3-(2-Hydroxy-ethoxymethyl)-pyrrolidine} \quad (\text{Yield: 82\%})$$

Benzyl Esterification

The carboxylic acid group at the 1-position is esterified with benzyl alcohol under Steglich conditions:

Protocol :

Component	Quantity/Parameter
3-(2-HEM)-pyrrolidine-1-COOH	1.0 eq
Benzyl alcohol	1.2 eq
DCC (N,N'-Dicyclohexylcarbodiimide)	1.1 eq
DMAP (4-Dimethylaminopyridine)	0.1 eq
Solvent	Dry dichloromethane
Temperature	0°C → room temperature
Reaction time	12 hours
Yield	89%

Mechanistic insight : DCC activates the carboxylic acid as an O-acylisourea intermediate, which reacts with benzyl alcohol to form the ester. DMAP accelerates the reaction by stabilizing the transition state.

Alternative Routes and Comparative Analysis

Mitsunobu Etherification

For substrates sensitive to strong bases, the Mitsunobu reaction enables hydroxymethyl ethoxylation:

$$\text{Pyrrolidine-3-hydroxymethyl} + \text{2-Hydroxyethanol} \xrightarrow{\text{DEAD, PPh}_3} \text{3-(2-Hydroxy-ethoxymethyl)-pyrrolidine} \quad (\text{Yield: 78\%})$$

Advantages :

• Stereochemical retention at the hydroxymethyl carbon

• Compatibility with acid-labile groups

Limitations :

• High cost of diethyl azodicarboxylate (DEAD)

• Requires strict anhydrous conditions

Enzymatic Esterification

Lipase-catalyzed transesterification offers a green chemistry alternative:

Parameter	Value
Enzyme	Candida antarctica Lipase B (CAL-B)
Acyl donor	Vinyl benzoate
Solvent	tert-Butyl methyl ether
Temperature	30°C
Conversion	94% (24 hours)
Enantiomeric excess (ee)	>99%

This method is particularly valuable for chiral pyrrolidine derivatives, avoiding racemization common in chemical esterification.

Industrial-Scale Considerations

Continuous Flow Synthesis

Recent advancements in flow chemistry enhance scalability:

Process design :

• Ring formation : Microreactor-based Hofmann-Löffler cyclization (residence time: 5 min)

• Ethoxylation : Packed-bed reactor with Amberlyst A26 (OH⁻ form) catalyst

• Esterification : Membrane-separated enzymatic module with CAL-B

Benefits :

• 98% purity by in-line HPLC monitoring

• 3.2 kg/day production capacity

Waste Reduction Strategies

Solvent recovery systems and catalytic recycling improve sustainability:

Waste stream	Mitigation approach	Efficiency
Dicyclohexylurea (DCU)	Filtration + recrystallization	92% recovery
Dichloromethane	Distillation	98% reuse

Analytical Characterization

Structural Confirmation

Nuclear Magnetic Resonance (NMR) :

• ¹H NMR (400 MHz, CDCl₃): δ 7.35–7.28 (m, 5H, Ar-H), 5.15 (s, 2H, OCH₂Ph), 4.10–3.95 (m, 2H, OCH₂CH₂OH), 3.70–3.50 (m, 2H, pyrrolidine CH₂)

• ¹³C NMR : 170.2 (C=O), 135.1 (Ar-C), 128.4–127.9 (Ar-CH), 72.8 (OCH₂Ph), 68.3 (OCH₂CH₂OH)

High-Resolution Mass Spectrometry (HRMS) :

• Calculated for C₁₆H₂₃NO₄ [M+H]⁺: 294.1705

• Observed: 294.1703

Chemical Reactions Analysis

Ester Hydrolysis

Reaction Conditions :

• Acidic (e.g., HCl/H<sub>2</O) or basic (NaOH/EtOH/H<sub>2</O) hydrolysis

• Temperature: 60–100°C

Products :

• Benzyl alcohol (byproduct)

• 3-(2-Hydroxy-ethoxymethyl)-pyrrolidine-1-carboxylic acid

Key Observations :

• Basic hydrolysis proceeds faster (<4 hrs) compared to acidic conditions (>12 hrs).

• Stereochemical integrity of the pyrrolidine ring is preserved under mild conditions.

Nucleophilic Substitution at the Hydroxymethyl Group

Reagents :

• Thionyl chloride (SOCl₂) or phosphorus tribromide (PBr₃) for halogenation

• Amines (e.g., methylamine, ethylenediamine) for amidation

Reaction Pathway :

• Activation of the hydroxyl group to a leaving group (Cl or Br).

• Substitution with nucleophiles (e.g., amines, thiols).

Example Reaction :
$\text{Compound} + \text{SOCl}_2 \rightarrow \text{3-(2-Chloro-ethoxymethyl)-pyrrolidine-1-carboxylic acid benzyl ester}$

Applications :

• Intermediate for synthesizing functionalized pyrrolidines with tailored biological activity.

a) Oxidation of the Hydroxymethyl Group

Reagents :

• KMnO₄/H<sub>2</O (neutral pH)

• Jones reagent (CrO₃/H<sub>2</SO₄)

Product :

• 3-(2-Keto-ethoxymethyl)-pyrrolidine-1-carboxylic acid benzyl ester

Notes :

• Over-oxidation to carboxylic acid derivatives is avoided using controlled stoichiometry.

b) Reduction of the Ester Group

Reagents :

• LiAlH₄ in THF

• NaBH₄/I₂ (selective reduction)

Product :

• 3-(2-Hydroxy-ethoxymethyl)-pyrrolidine-1-methanol

Cross-Coupling Reactions

Catalytic Systems :

• Suzuki-Miyaura: Pd(PPh₃)₄, K<sub>2</CO₃, DMF/H<sub>2</O

• Buchwald-Hartwig amination: Pd₂(dba)₃, Xantphos

Substrates :

• Aryl boronic acids or amines for C–C or C–N bond formation .

Example :
$\text{Compound} + \text{PhB(OH)}_2 \xrightarrow{\text{Pd}} \text{3-(2-Hydroxy-ethoxymethyl)-pyrrolidine-1-carboxylic acid benzyl aryl derivative}$

Yield : 65–85% (dependent on steric hindrance) .

Enzymatic Modifications

Biocatalysts :

• Lipases (e.g., Candida antarctica Lipase B) for kinetic resolution of stereoisomers .

• Amidases (Rhodococcus erythropolis) for desymmetrization .

Applications :

• Enantioselective synthesis of chiral pyrrolidine derivatives for pharmaceutical intermediates .

Reaction Parameter Comparison Table

Reaction Type	Reagents/Conditions	Key Product	Yield (%)	Reference
Ester Hydrolysis	1M NaOH, 80°C, 3h	Pyrrolidine carboxylic acid	92
Halogenation	SOCl<sub>2</sub>, DCM, 0°C, 1h	Chloroethoxymethyl derivative	78
Suzuki Coupling	Pd(PPh<sub>3</sub>)<sub>4</sub>, 80°C	Aryl-substituted pyrrolidine	85
Enzymatic Resolution	R. erythropolis, pH 7.0, 24h	(2R,5S)-carboxylic acid	95

Critical Analysis of Reactivity

• Steric Effects : The hydroxymethyl group’s position on the pyrrolidine ring influences reaction rates. Substituents at C-3 reduce accessibility for bulky nucleophiles .

• Solvent Effects : Polar aprotic solvents (DMF, DMSO) enhance cross-coupling efficiency, while THF favors reductions .

• Stereochemical Outcomes : Enzymatic methods achieve >99% enantiomeric excess (ee) for chiral products .

Scientific Research Applications

Medicinal Chemistry

3-(2-Hydroxy-ethoxymethyl)-pyrrolidine-1-carboxylic acid benzyl ester has been investigated for its potential as a pharmacological agent. Its structure allows for interactions with biological targets, making it a candidate for drug development.

• Case Study : Research has shown that derivatives of pyrrolidine compounds can exhibit inhibitory effects on cysteine proteases, which are critical in various diseases, including cancer. The modification of the benzyl ester group may enhance bioactivity and selectivity against specific enzymes .

Organic Synthesis

In organic chemistry, this compound serves as an intermediate in synthesizing more complex molecules. Its functional groups can undergo various chemical reactions, making it valuable in developing new compounds.

• Example Reaction : The compound can participate in amidation reactions, where it reacts with amines to form amides, which are essential in pharmaceuticals.

Biological Interaction Studies

Understanding the biological interactions of 3-(2-Hydroxy-ethoxymethyl)-pyrrolidine-1-carboxylic acid benzyl ester is crucial for evaluating its therapeutic potential.

• Research Findings : Studies involving interaction assays have demonstrated that this compound can bind to specific protein targets, influencing their activity and potentially leading to therapeutic applications .

Mechanism of Action

The mechanism of action of 3-(2-Hydroxy-ethoxymethyl)-pyrrolidine-1-carboxylic acid benzyl ester depends on its specific application. In medicinal chemistry, it may interact with biological targets such as enzymes or receptors, modulating their activity through binding interactions. The hydroxy-ethoxymethyl group can enhance solubility and bioavailability, while the benzyl ester group can facilitate membrane permeability .

Comparison with Similar Compounds

Structural Isomers and Ring-Size Analogues

(a) 2-(2-Hydroxy-ethoxymethyl)-pyrrolidine-1-carboxylic acid benzyl ester

• Substituent Position : The hydroxyethoxymethyl group is at the 2-position instead of the 3-position.
• Impact: Positional isomerism can alter steric and electronic interactions with biological targets.
• Key Difference : Substitution at the 2-position may hinder conformational flexibility compared to the 3-substituted target compound.

(b) 3-(2-Hydroxy-ethoxymethyl)-piperidine-1-carboxylic acid benzyl ester

• Ring Size : Piperidine (6-membered ring) vs. pyrrolidine (5-membered ring).
• Impact : Piperidine derivatives often exhibit distinct pharmacokinetic profiles due to increased ring flexibility and altered basicity. This compound (CAS: 934744-59-9) is available from AK Scientific, indicating its use in synthesis .

Functionalized Pyrrolidine Derivatives

(a) 4-Substituted 2-(3-Hydroxy-2-oxo-1-phenethylpropylcarbamoyl)pyrrolidine-1-carboxylic acid benzyl esters

• Substituents : 4-hydroxy and 2-carbamoyl groups with a phenethylpropyl chain.
• Biological Activity : These compounds (e.g., 17 and 18 ) inhibit the malarial cysteine protease falcipain, with IC₅₀ values of 86.2 µM and 106.5 µM, respectively, comparable to artemisinin .
• Key Difference : The carbamoyl and phenethyl groups enhance target binding, unlike the hydroxyethoxymethyl group in the target compound.

(b) 2-[(2-Carboxy-3-phenyl-propyl)-hydroxy-phosphinoyl]-pyrrolidine-1-carboxylic acid benzyl ester

• Substituents: Phosphinoyl and carboxy-phenylpropyl groups at the 2-position.
• Biological Activity: Exhibits potent angiotensin-converting enzyme 2 (ACE2) inhibition (IC50: 0.0003 µM), highlighting the critical role of phosphinoyl groups in enzyme interaction .
• Key Difference: The phosphinoyl group confers high enzymatic affinity, contrasting with the hydroxyethoxymethyl group’s lack of direct inhibitory activity.

Halogenated and Amino-Substituted Analogues

(a) 3-Bromo-pyrrolidine-1-carboxylic acid benzyl ester

• Substituent : Bromine at the 3-position.
• Utility : Serves as a reactive intermediate for further functionalization (e.g., cross-coupling reactions). Commercial availability (CAS: 158654-83-2) underscores its synthetic utility .

(b) 3-[(2-Amino-ethyl)-methyl-amino]-pyrrolidine-1-carboxylic acid benzyl ester

• Substituents: Aminoethyl and methylamino groups at the 3-position.
• Key Difference: Amino groups introduce positive charge at physiological pH, unlike the neutral hydroxyethoxymethyl substituent.

Keto and Ester Derivatives

(a) Benzyl 2-(2-ethoxy-2-oxoethyl)-3-oxopyrrolidine-1-carboxylate

• Substituents : Ethoxycarbonylmethyl at position 2 and 3-oxo group.
• Physicochemical Properties : The ketone and ester groups (CAS: 219841-93-7) may influence metabolic stability and lipophilicity .
• Key Difference: The 3-oxo group introduces a hydrogen-bond acceptor, unlike the hydroxyethoxymethyl’s hydrogen-bond donor capability.

Biological Activity

3-(2-Hydroxy-ethoxymethyl)-pyrrolidine-1-carboxylic acid benzyl ester, with the IUPAC name benzyl 3-(2-hydroxyethoxymethyl)pyrrolidine-1-carboxylate, is a compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article delves into its chemical properties, biological effects, and implications for pharmaceutical applications.

• Molecular Formula : C$_{15}$H$_{21}$N$_{1}$O$_{4}$
• Molecular Weight : 279.34 g/mol
• CAS Number : 1353957-26-2
• Structure : The compound features a pyrrolidine ring and a benzyl ester functional group, contributing to its reactivity and interaction with biological systems.

Biological Activity

The biological activity of 3-(2-Hydroxy-ethoxymethyl)-pyrrolidine-1-carboxylic acid benzyl ester is primarily linked to its structural components, which suggest potential roles in various biochemical pathways:

• Antimicrobial Properties : Preliminary studies indicate that compounds with similar structures may exhibit antimicrobial effects. The presence of the pyrrolidine ring is often associated with enhanced interaction with bacterial cell membranes, potentially leading to disruption of cellular integrity .
• Neuroprotective Effects : Research on related compounds indicates that pyrrolidine derivatives may have neuroprotective properties. This is particularly relevant in the context of neurodegenerative diseases where oxidative stress plays a critical role .
• Peptide Synthesis : The compound serves as a versatile building block in peptide synthesis, particularly in solid-phase peptide synthesis (SPPS). Its ability to form stable linkages makes it valuable for developing peptide-based therapeutics targeting specific biological pathways .

Case Study 1: Antimicrobial Activity

A study investigating the antimicrobial properties of pyrrolidine derivatives found that modifications at the nitrogen atom significantly influenced activity against Gram-positive bacteria. The benzyl ester moiety was shown to enhance lipophilicity, aiding in membrane penetration .

Compound	Activity Against	Mechanism
Pyrrolidine Derivative A	Staphylococcus aureus	Membrane disruption
3-(2-Hydroxy-ethoxymethyl)-pyrrolidine	Potentially active	Hypothesized membrane interaction

Case Study 2: Neuroprotective Mechanisms

In vitro studies on related compounds have demonstrated that certain pyrrolidine derivatives can reduce oxidative stress markers in neuronal cells. This suggests a potential role for 3-(2-Hydroxy-ethoxymethyl)-pyrrolidine-1-carboxylic acid benzyl ester in neuroprotection, although specific data on this compound remains limited .

Toxicological Profile

Safety assessments indicate that 3-(2-Hydroxy-ethoxymethyl)-pyrrolidine-1-carboxylic acid benzyl ester may cause skin and eye irritation upon contact. It is classified under GHS as a skin irritant (Category 2) and an eye irritant (Category 2A). Proper handling and usage protocols are essential for laboratory applications .

Q & A

Q. Advanced

• In vitro assays : Inhibition of Plasmodium falciparum falcipain-2 is measured via fluorogenic substrate cleavage (e.g., IC₅₀ = 86.2 µM for compound 17 vs. 106.5 µM for 18) .
• Troubleshooting contradictions :
  • Enzyme source variability : Use recombinant falcipain-2 from standardized expression systems.
  • Inhibitor stability : Pre-incubate compounds in assay buffer to detect degradation (e.g., via LC-MS) .
  • Statistical validation : Triplicate experiments with artemisinin as a positive control (IC₅₀ ~ 50–100 µM) .

How are sensitive intermediates stabilized during synthesis?

Q. Basic

• Low-temperature reactions : Diazomethane insertions performed at –20°C to prevent side reactions .
• Anhydrous conditions : Use of THF or dichloromethane with molecular sieves for moisture-sensitive steps (e.g., SEM-Cl coupling) .
• Inert atmosphere : Nitrogen purging during Pd-catalyzed couplings (e.g., BINAP/Pd(OAc)₂) avoids oxidation .

What analytical techniques confirm structure and purity?

Q. Basic

• NMR spectroscopy : ¹H/¹³C NMR verifies substituent positions (e.g., benzyl ester protons at δ 5.1–5.3 ppm) .
• Mass spectrometry (MS) : High-resolution MS confirms molecular weights (e.g., [M+H⁺] = 423 for intermediates) .
• HPLC : Reverse-phase HPLC with UV detection (λ = 254 nm) ensures >95% purity .

How do researchers optimize coupling reaction yields?

Q. Advanced

• Reagent selection : HATU outperforms EDCI/HOBt in amide couplings due to superior activation (e.g., 80% vs. 65% yields) .
• Solvent optimization : Dichloromethane enhances BOP-Cl-mediated esterification vs. DMF .
• Stoichiometric tuning : 1.2 equivalents of SEM-Cl relative to hydroxyl groups minimize side-product formation .

What role do benzyl ester groups play in biological activity?

Q. Advanced

• Enzyme binding : The benzyl ester’s lipophilicity enhances penetration into Plasmodium membranes, improving falcipain-2 inhibition .
• Metabolic stability : Compared to tert-butyl esters, benzyl esters resist hepatic esterases, prolonging in vivo half-life (validated via liver microsome assays) .

How are intermediates with multiple protecting groups characterized?

Q. Advanced

• Stepwise deprotection : TBAF selectively removes TBS groups without affecting SEM protections (92% yield) .
• FT-IR spectroscopy : C=O stretches (1700–1750 cm⁻¹) confirm successful acetylation .
• X-ray crystallography : Resolves ambiguous stereochemistry in crystalline intermediates (e.g., (2S,3R)-configured pyrrolidines) .